molecular formula C13H26N2O2 B6237965 tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate CAS No. 1269839-78-2

tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate

Cat. No. B6237965
CAS RN: 1269839-78-2
M. Wt: 242.4
InChI Key:
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Description

Tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate (TBC) is an organic compound that has been widely studied due to its unique properties. It is a derivative of amino acids and is a cyclic amide. It has been used in various scientific and medical applications due to its unique chemical structure. TBC has been studied for its potential uses in drug delivery systems, as a prodrug, and as a potential therapeutic agent.

Mechanism of Action

Tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate works by binding to certain receptors in the body, such as the opioid receptors. Once bound, it can activate the receptor and cause certain effects, such as pain relief or an increase in alertness. Additionally, this compound can interact with other molecules in the body, such as enzymes, to produce certain effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to increase alertness, reduce pain, and increase heart rate. Additionally, it has been found to reduce inflammation and modulate the immune system.

Advantages and Limitations for Lab Experiments

Tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. Additionally, it has a wide range of potential applications, which makes it a useful tool for research. However, there are some limitations to using this compound in lab experiments. It is not water soluble, which can make it difficult to use in certain experiments. Additionally, it can be toxic in high doses, so it should be handled with care.

Future Directions

There are a variety of potential future directions for research on tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate. One potential area of research is to explore its potential uses as a drug delivery system. Additionally, further research could be done on its potential therapeutic applications, such as its ability to bind to certain receptors and activate them. Additionally, further research could be done on its biochemical and physiological effects, such as its ability to reduce inflammation and modulate the immune system. Finally, further research could be done to explore its potential toxicity in high doses.

Synthesis Methods

Tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate can be synthesized using a variety of methods, such as the Williamson ether synthesis and the Schotten-Baumann reaction. In the Williamson ether synthesis, an alkyl halide is reacted with an alcohol in the presence of a base. In the Schotten-Baumann reaction, an amine is reacted with an acid chloride in the presence of a base. Both methods are relatively simple and efficient for the synthesis of this compound.

Scientific Research Applications

Tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate has been studied for its potential uses in drug delivery systems and as a prodrug. It has been found to be able to increase the solubility and absorption of drugs, which can reduce the amount of drug needed for a given effect. Additionally, this compound has been studied as a potential therapeutic agent due to its ability to bind to certain receptors and activate them. This could potentially be used to treat a variety of diseases, such as cancer and Alzheimer's disease.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate involves the protection of the amine group on cyclohexylamine followed by coupling with tert-butyl carbamate. The resulting intermediate is then deprotected to yield the final product.", "Starting Materials": [ "Cyclohexylamine", "tert-Butyl chloroformate", "Diisopropylethylamine", "Methanol", "Ethyl acetate", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride" ], "Reaction": [ "Step 1: Protection of cyclohexylamine", "Cyclohexylamine is dissolved in methanol and cooled to 0°C. To this, a solution of tert-butyl chloroformate in methanol is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for 2 hours. The solvent is then removed under reduced pressure to yield the protected amine intermediate.", "Step 2: Coupling with tert-butyl carbamate", "The protected amine intermediate is dissolved in ethyl acetate and cooled to 0°C. To this, a solution of tert-butyl carbamate in ethyl acetate is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for 2 hours. The solvent is then removed under reduced pressure to yield the coupled intermediate.", "Step 3: Deprotection", "The coupled intermediate is dissolved in a mixture of methanol and water. To this, a solution of sodium bicarbonate in water is added dropwise with stirring until the pH reaches 8-9. The reaction mixture is then acidified with hydrochloric acid to pH 2-3. The resulting precipitate is filtered and washed with water to yield the final product, tert-butyl N-[(2R)-2-amino-2-cyclohexylethyl]carbamate. The product is purified by recrystallization from ethyl acetate and dried under vacuum over sodium chloride." ] }

CAS RN

1269839-78-2

Molecular Formula

C13H26N2O2

Molecular Weight

242.4

Purity

95

Origin of Product

United States

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